Cas no 1219025-18-9 ((R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine)

• Product Name: (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine
• CAS No: 1219025-18-9
• MF: C₄₅H₅₈NP
• MW: 643.922493457794
• CID: 4469649
• PubChem ID: 46201090
• Update Time: 2025-10-29

(R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine
• CS-0202990
• (R)-SpiroAP
• 1219025-18-9

• Inchi： 1S/C45H58NP/c1-41(2,3)31-23-32(42(4,5)6)26-35(25-31)47(36-27-33(43(7,8)9)24-34(28-36)44(10,11)12)38-18-14-16-30-20-22-45(40(30)38)21-19-29-15-13-17-37(46)39(29)45/h13-18,23-28H,19-22,46H2,1-12H3/t45-/m1/s1
• InChI Key： CLVXRNAJDUYJJS-WBVITSLISA-N
• SMILES： P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1=CC=CC2CC[C@]3(C4C(=CC=CC=4CC3)N)C=21

Computed Properties

• Exact Mass: 643.43068785g/mol
• Monoisotopic Mass: 643.43068785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 26Ų

Additional information on (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine

Introduction to (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine (CAS No. 1219025-18-9)

The compound (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine, identified by its CAS number 1219025-18-9, represents a significant advancement in the field of chiral phosphine ligands. This molecule has garnered considerable attention due to its unique structural features and potential applications in asymmetric catalysis and pharmaceutical research. The presence of a spirobi[inden] core combined with a bis(3,5-di-tert-butylphenyl)phosphanyl group imparts exceptional steric and electronic properties, making it a valuable tool for synthetic chemists and medicinal chemists alike.

In recent years, the demand for highly efficient and selective chiral catalysts has surged, driven by the need for enantiomerically pure compounds in drug development. The spirobi[inden] scaffold is particularly noteworthy for its rigid structure and ability to stabilize chiral centers effectively. This compound's design allows for precise control over reaction outcomes, which is crucial in the synthesis of complex molecules. The Bis(3,5-di-tert-butylphenyl)phosphanyl moiety further enhances its utility by providing steric bulk and electronic tunability, enabling fine-tuning of catalytic activity.

Current research in this domain has highlighted the compound's potential in cross-coupling reactions, particularly Suzuki-Miyaura and Heck reactions. These reactions are fundamental in constructing biaryl frameworks, which are prevalent in many pharmaceuticals. Studies have demonstrated that (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine can facilitate these transformations with high enantioselectivity and yield. This capability is particularly significant as enantiomeric purity directly impacts the efficacy and safety of drug candidates.

Additionally, the compound has shown promise in the synthesis of bioactive molecules. Its chiral environment makes it an excellent candidate for generating enantiomerically enriched intermediates used in drug discovery. The spirobi[inden] core offers a stable platform for further functionalization, allowing chemists to explore diverse molecular architectures. This flexibility is essential for designing molecules with specific biological activities.

The pharmaceutical industry has been particularly interested in this compound due to its potential role in developing novel therapeutics. Researchers have explored its use in creating kinase inhibitors and other targeted therapies. The steric hindrance provided by the Bis(3,5-di-tert-butylphenyl)phosphanyl group helps in achieving precise binding interactions with biological targets, which is critical for drug design. Furthermore, the spirobi[inden] scaffold has been associated with improved metabolic stability and bioavailability of drug candidates.

Recent advances in computational chemistry have also contributed to the understanding of this compound's reactivity. Molecular modeling studies have revealed insights into how the chiral phosphine ligand interacts with transition metals and substrates. These insights have guided the development of more efficient catalytic systems and have paved the way for new synthetic strategies.

In summary, (R)-7'-(Bis(3,5-di-tert-butylphenyl)phosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine (CAS No. 1219025-18-9) stands out as a versatile and powerful tool in modern synthetic chemistry. Its unique structural features make it an invaluable asset for researchers working on asymmetric catalysis and drug development. As our understanding of its properties continues to grow, so too will its applications in both academic research and industrial settings.